Cas no 2228626-71-7 (2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid)

• Product Name: 2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid
• CAS No: 2228626-71-7
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 6319555
• PubChem ID: 165764960
• Update Time: 2025-05-21

2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid
• EN300-1763516
• 2-[2-methoxy-5-(methoxycarbonyl)phenyl]prop-2-enoic acid
• 2228626-71-7

• Inchi： 1S/C12H12O5/c1-7(11(13)14)9-6-8(12(15)17-3)4-5-10(9)16-2/h4-6H,1H2,2-3H3,(H,13,14)
• InChI Key： ZNMJOQFJXPAMGF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C(=C)C(=O)O

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.8Ų

Additional information on 2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid

Introduction to 2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid (CAS No. 2228626-71-7)

2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2228626-71-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a phenyl ring substituted with methoxy and methoxycarbonyl groups, along with a prop-2-enoic acid side chain, exhibits a unique structural framework that makes it a promising candidate for further biochemical and pharmacological exploration.

The molecular structure of 2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid consists of a benzene core modified at the 2-position by a methoxy group and at the 5-position by a methoxycarbonyl (ester) group. The presence of these functional groups enhances its reactivity and potential interactions with biological targets. The prop-2-enoic acid moiety, also known as acrylic acid, introduces a double bond that can participate in various chemical reactions, including Diels-Alder reactions, Michael additions, and enolate formation, which are crucial for drug synthesis and modification.

In recent years, there has been growing interest in developing novel compounds with enhanced biological activity for therapeutic applications. 2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and metabolic disorders. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of 2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid is its versatility in chemical modification. The methoxy and methoxycarbonyl groups provide sites for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, the ester group can be hydrolyzed to form a carboxylic acid, or it can undergo transesterification to introduce different acyl groups. Additionally, the double bond in the propenone moiety can be used to construct more complex molecules through cross-coupling reactions.

The pharmaceutical industry has increasingly recognized the importance of natural product-inspired scaffolds in drug development. 2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid shares structural similarities with certain bioactive natural products, which suggests that it may have similar biological effects. This has prompted researchers to explore its potential as a lead compound for the development of new drugs targeting various diseases.

Recent advancements in computational chemistry have enabled more efficient screening of compounds for biological activity. Virtual screening methods have been employed to identify potential binding interactions between 2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid and target proteins. These studies have revealed promising candidates for further experimental validation. For example, computational models suggest that this compound may interact with enzymes involved in signal transduction pathways, potentially leading to therapeutic benefits.

In addition to its pharmacological potential, 2-2-methoxy-5-(methoxycarbonyl)phenylprop-2-enoic acid has shown promise in material science applications. Its unique structural features make it suitable for use as an intermediate in the synthesis of polymers and specialty chemicals. The presence of reactive sites such as the double bond and ester group allows for diverse chemical modifications, enabling the creation of materials with tailored properties.

The synthesis of CAS No. 2228626-71-7 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by esterification and functional group interconversion. Advances in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce this compound on an industrial scale.

Future research on CAS No. 2228626-71-7 is expected to focus on expanding its pharmacological applications through structure-based drug design and medicinal chemistry optimization. By modifying its molecular structure, researchers aim to enhance its bioavailability, selectivity, and overall therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

The growing body of evidence supporting the potential of CAS No. 2228626-71-7 underscores its importance as a research tool and a candidate for future drug development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly vital role in addressing complex diseases and improving patient outcomes.